2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide

• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N,N-bis(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H21NO4/c1-15-6-3-9-19(16(15)2)25-14-20(22)21(12-17-7-4-10-23-17)13-18-8-5-11-24-18/h3-11H,12-14H2,1-2H3
• InChI Key: UHLCKRLKMTXHBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)N(CC2=CC=CO2)CC3=CC=CO3)C

Description

2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide is an organic compound with a complex structure that includes phenoxy, furylmethyl, and acetamide groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide typically involves multiple steps, starting from readily available starting materials. The process may include the following steps:

Formation of the Phenoxy Intermediate: The initial step involves the preparation of the 2,3-dimethylphenoxy intermediate through a reaction between 2,3-dimethylphenol and an appropriate halogenated compound under basic conditions.

Introduction of the Furylmethyl Groups:

Formation of the Acetamide Group: The final step involves the formation of the acetamide group through an amidation reaction using acetic anhydride or acetyl chloride in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This may include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furylmethyl groups, using nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.

Interaction with Receptors: Modulating the activity of receptors on cell surfaces, leading to changes in cellular signaling.

Disruption of Cellular Processes: Interfering with cellular processes such as DNA replication, protein synthesis, or cell division.

Comparison with Similar Compounds

2-(2,3-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

2-(2,3-dimethylphenoxy)-N-(2-furylmethyl)acetamide: Lacks one furylmethyl group, resulting in different chemical properties and reactivity.

2-(2,3-dimethylphenoxy)-N-(2-fluorobenzyl)-N-(2-furylmethyl)acetamide: Contains a fluorobenzyl group instead of a second furylmethyl group, leading to different biological activities and applications.